Cas no 923201-72-3 (2-(4-chlorophenyl)sulfanyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(4-chlorophenyl)sulfanyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 923201-72-3
• MF: C₁₅H₁₁ClN₄O₂S
• MW: 346.791440248489
• CID: 5497339
• Update Time: 2025-05-19

2-(4-chlorophenyl)sulfanyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)sulfanyl-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide
• 2-(4-chlorophenyl)sulfanyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide

• Inchi： 1S/C15H11ClN4O2S/c16-10-4-6-11(7-5-10)23-9-13(21)18-15-20-19-14(22-15)12-3-1-2-8-17-12/h1-8H,9H2,(H,18,20,21)
• InChI Key： XACBFQCSJDJOAR-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=NC=CC=C2)O1)(=O)CSC1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenyl)sulfanyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide

Introduction to 2-(4-chlorophenyl)sulfanyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 923201-72-3)

2-(4-chlorophenyl)sulfanyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide, identified by its CAS number 923201-72-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamide derivatives, featuring a 1,3,4-oxadiazole core appended with a pyridin-2-yl moiety and a 4-chlorophenylsulfanyl group. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The 1,3,4-oxadiazole ring is a heterocyclic structure known for its stability and versatility in medicinal chemistry. It serves as a scaffold for numerous bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. In particular, the presence of the pyridin-2-yl substituent enhances the compound's solubility and bioavailability while also facilitating binding to specific enzymatic or receptor targets. The 4-chlorophenylsulfanyl group introduces additional electronic properties that can modulate reactivity and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential pharmacokinetic and pharmacodynamic profiles of this compound with greater accuracy. Studies suggest that the combination of the 1,3,4-oxadiazole, pyridin-2-yl, and 4-chlorophenylsulfanyl moieties may confer inhibitory activity against various enzymes and receptors implicated in inflammatory diseases, cancer, and infectious disorders. For instance, preliminary in silico studies have indicated that this compound may exhibit potent activity against cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of 2-(4-chlorophenyl)sulfanyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the 1,3,4-oxadiazole core through cyclocondensation reactions between appropriate precursors. Subsequent functionalization steps introduce the pyridin-2-yl group via nucleophilic substitution or condensation reactions. Finally, the attachment of the 4-chlorophenylsulfanyl group is achieved through sulfonylation or thioetherification techniques. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance reaction efficiency and selectivity.

In vitro pharmacological evaluations have revealed promising preliminary results regarding the biological activity of this compound. Specifically, it has shown potential inhibitory effects on kinases involved in tumor proliferation and metastasis. The structural features of 2-(4-chlorophenyl)sulfanyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide allow it to interact with ATP-binding pockets of kinases, thereby disrupting signaling pathways critical for cancer cell survival. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases where targeted therapy is essential.

The compound's chemical stability under various conditions has also been thoroughly investigated. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been utilized to characterize its molecular structure and assess degradation pathways. These studies indicate that under controlled storage conditions, 2-(4-chlorophenyl)sulfanyl-N-5-(pyridin-2-y l)-1,3 ,4 -oxadiazol - 2 - y lacetamide remains stable for extended periods without significant loss of potency.

From a regulatory perspective, the development of this compound adheres to stringent guidelines set forth by global health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Preclinical safety assessments have been conducted to evaluate potential toxicological effects at various exposure levels. These studies include acute toxicity tests, chronic toxicity studies, genotoxicity assays, and reproductive toxicity evaluations. The results have thus far demonstrated an acceptable safety profile for further clinical investigation.

The role of computational tools in optimizing drug candidates like 2-(4-chlorophenyl)sulfanyl-N -5 -( pyridin - 2 - yl ) - 1 , 3 , 4 - ox adiaz ol - 2 - y lacet amide cannot be overstated. Molecular docking simulations have been employed to identify optimal binding orientations within target proteins , while quantum mechanical calculations have provided insights into electronic distributions that influence reactivity . These approaches not only accelerate lead optimization but also reduce experimental costs associated with trial-and-error synthesis .

Future research directions include exploring derivative compounds generated by modifying one or more functional groups within the parent structure . For example , replacing the chlorine atom on the phenyl ring with other substituents may alter pharmacological properties without sacrificing potency . Additionally , investigating prodrug formulations could enhance bioavailability while minimizing side effects . Such modifications are guided by data-driven decision-making informed by both experimental evidence